Cas no 866340-57-0 (3-(4-ethoxybenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product name: 3-(4-ethoxybenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866340-57-0
• MF: C₂₆H₂₅NO₆S
• MW: 479.544806241989
• CID: 5805102
• PubChem ID: 2135117

3-(4-ethoxybenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, 3-[(4-ethoxyphenyl)sulfonyl]-6-methoxy-1-[(4-methoxyphenyl)methyl]-
• 866340-57-0
• 3-(4-ethoxyphenyl)sulfonyl-6-methoxy-1-[(4-methoxyphenyl)methyl]quinolin-4-one
• 3-[(4-ethoxyphenyl)sulfonyl]-6-methoxy-1-(4-methoxybenzyl)quinolin-4(1H)-one
• AKOS001837919
• 3-(4-ethoxybenzenesulfonyl)-6-methoxy-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one
• F1602-0172
• 3-(4-ethoxybenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C26H25NO6S/c1-4-33-20-9-12-22(13-10-20)34(29,30)25-17-27(16-18-5-7-19(31-2)8-6-18)24-14-11-21(32-3)15-23(24)26(25)28/h5-15,17H,4,16H2,1-3H3
• InChI Key： XXSWTIIKGFJCQZ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OC)C=C2)C2=C(C=C(OC)C=C2)C(=O)C(S(C2=CC=C(OCC)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 479.14025869g/mol
• Monoisotopic Mass: 479.14025869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5Ų
• XLogP3: 4.5

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 685.6±55.0 °C(Predicted)
• pka: 0.69±0.70(Predicted)

Additional information on 3-(4-ethoxybenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

Introduction to 3-(4-ethoxybenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866340-57-0)

The compound 3-(4-ethoxybenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one, identified by its CAS number 866340-57-0, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in therapeutic research. The presence of multiple functional groups, including 4-ethoxybenzenesulfonyl, 6-methoxy, and 4-methoxyphenylmethyl, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of 1,4-dihydroquinolin-4-one derivatives in the development of novel pharmaceutical agents. These derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 3-(4-ethoxybenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866340-57-0) positions it as a promising candidate for further investigation in these areas.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are pivotal. The structural features of this compound allow for diverse interactions with biological targets, which can be harnessed to develop new treatments for various diseases. The 4-ethoxybenzenesulfonyl moiety, in particular, has been shown to enhance binding affinity in certain enzyme inhibition studies, suggesting its utility in designing potent inhibitors.

Moreover, the incorporation of 6-methoxy and 4-methoxyphenylmethyl groups introduces additional layers of functionality that can modulate the pharmacokinetic and pharmacodynamic properties of the molecule. These modifications are critical in optimizing drug candidates for clinical use, ensuring they exhibit favorable solubility, stability, and bioavailability.

The field of medicinal chemistry is continually evolving, with researchers exploring novel molecular architectures to overcome existing challenges in drug development. The compound 3-(4-ethoxybenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866340-57-0) exemplifies this trend toward innovative design and synthesis. Its unique structural features make it a versatile tool for investigating new therapeutic strategies.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding modes and interactions of compounds like 3-(4-ethoxybenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866340-57-0) with biological targets. This approach has significantly accelerated the drug discovery process, allowing for rapid identification of promising leads.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and selective functional group transformations have been instrumental in achieving the desired structure.

Once synthesized, rigorous characterization is essential to confirm the identity and purity of the compound. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure. These data are crucial for understanding its reactivity and potential biological activity.

The biological evaluation of 3-(4-ethoxybenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866340-57-0) has begun to reveal its potential as a therapeutic agent. Preliminary studies have demonstrated its ability to modulate certain enzymatic pathways relevant to inflammation and cancer progression. These findings warrant further investigation into its mechanisms of action and therapeutic efficacy.

In conclusion, the compound 3-(4-ethoxybenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866340-57-0) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset in ongoing drug discovery efforts. Continued research into this molecule is expected to yield novel therapeutic agents with broad clinical applications.